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Compound of Interest

Compound Name: 3-Methoxy-1,2-propanediol

Cat. No.: B053666 Get Quote

3-Methoxy-1,2-propanediol: A Technical Guide
for Researchers
CAS Number: 623-39-2

This technical guide provides an in-depth overview of 3-Methoxy-1,2-propanediol, a versatile

chemical compound with applications in cryopreservation and as a key building block in the

synthesis of bioactive molecules. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical structure,

properties, and experimental applications.

Chemical Structure and Properties
3-Methoxy-1,2-propanediol, also known as 1-O-methyl-rac-glycerol, is a glycerol ether. Its

chemical structure consists of a propane-1,2-diol backbone with a methoxy group attached to

the third carbon.
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Property Value Reference

CAS Number 623-39-2 [1][2]

Molecular Formula C4H10O3 [1]

Molecular Weight 106.12 g/mol [1]

IUPAC Name 3-methoxypropane-1,2-diol [2]

Synonyms

1-O-Methylglycerol, Glycerol 1-

monomethyl ether, 1-o-methyl-

rac-glycerol

[1]

Appearance Colorless viscous liquid [1]

Boiling Point 220 °C (lit.)

Density 1.114 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.444 (lit.)

Solubility Soluble in water.

Hygroscopicity Hygroscopic [1]

Safety and Handling

3-Methoxy-1,2-propanediol may cause skin, eye, and respiratory tract irritation.[1] It should be

handled in a well-ventilated area with appropriate personal protective equipment, including

safety glasses and gloves. Store in a tightly sealed container in a cool, dry place.

Applications in Research and Development
Cryopreservation
Glycerol and its derivatives are widely used as cryoprotective agents (CPAs) to prevent cellular

damage during freezing. 3-Methoxy-1,2-propanediol, as a glycerol ether, offers potential

advantages due to its physicochemical properties. While specific protocols for its use in the

cryopreservation of all cell types are not extensively documented, its application can be

inferred from standard cryopreservation techniques for peripheral blood mononuclear cells

(PBMCs).
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Experimental Protocol: Cryopreservation of PBMCs

This protocol is a representative method for the cryopreservation of PBMCs and can be

adapted to evaluate the efficacy of 3-Methoxy-1,2-propanediol as a cryoprotectant, typically in

combination with other agents like dimethyl sulfoxide (DMSO) and fetal bovine serum (FBS).

Cell Preparation: Isolate PBMCs from whole blood using density gradient centrifugation (e.g.,

with Ficoll-Paque). Wash the isolated cells to remove contaminants.

Resuspension: Centrifuge the washed PBMCs to form a cell pellet. Resuspend the pellet in a

cold cryopreservation medium. A typical starting concentration is 5-10 × 10^6 cells/mL.[3]

Freezing Medium Preparation: Prepare the cryopreservation medium. A common formulation

consists of 90% FBS and 10% DMSO.[3] To evaluate 3-Methoxy-1,2-propanediol, it could

be substituted for or added to the glycerol component in various concentrations.

Controlled Freezing: Distribute the cell suspension into cryogenic vials. Place the vials in a

controlled-rate freezing container (e.g., Mr. Frosty™), which ensures a cooling rate of

approximately -1°C per minute.[3] Place the container in a -80°C freezer overnight.

Long-Term Storage: Transfer the frozen vials to a liquid nitrogen vapor phase storage tank

(below -135°C) for long-term preservation.[3]

Quantitative Data: Efficacy of Cryoprotective Agents

The effectiveness of a cryoprotective agent is determined by assessing cell viability and

recovery post-thaw. The following table presents representative data from studies comparing

different cryoprotectants for various cell types.
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Cryoprotectant
(s)

Cell Type
Post-Thaw
Viability (%)

Post-Thaw
Recovery (%)

Reference

1.5 M 1,2-

Propanediol
Mouse Zygotes 92 - [4]

1.5 M Glycerol
Mouse

Blastocysts
- 75 [4]

10% DMSO
Avian Red Blood

Cells
-

96.11 (saline

stability)
[5]

20% Glycerol
Avian Red Blood

Cells
- 99.71 [5]

70% Glycerol
Human Adipose

Tissue
72.67 (SVF cells)

52.37 (retention

rate)
[6][7]

10% DMSO +

90% FBS

Human Adipose

Tissue
48.37 (SVF cells)

19.52 (retention

rate)
[6][7]

Synthesis of Bioactive Molecules: Diacylglycerol
Analogues
3-Methoxy-1,2-propanediol serves as a valuable precursor in the synthesis of diacylglycerol

(DAG) analogues. These synthetic analogues are designed to interact with and modulate the

activity of protein kinase C (PKC), a key enzyme family in cellular signaling.

Experimental Workflow: Synthesis of a Diacylglycerol Analogue

The synthesis of DAG analogues often involves a multi-step process where the glycerol

backbone is modified with various functional groups. The methoxy group of 3-Methoxy-1,2-
propanediol can be retained or further modified in the final product.
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General Synthetic Workflow for Diacylglycerol Analogues

Starting Material

Intermediate Steps

Final Product

3-Methoxy-1,2-propanediol

Protection of Hydroxyl Groups

e.g., Acetal formation

Introduction of Lipophilic Chains

e.g., Esterification

Modification of Methoxy Group (Optional)

e.g., Demethylation/Alkylation

Deprotection

Diacylglycerol Analogue
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General synthetic workflow for diacylglycerol analogues.
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Role in Signaling Pathways: Protein Kinase C
Inhibition
Diacylglycerol is a crucial second messenger that activates conventional and novel isoforms of

Protein Kinase C (PKC).[8][9] This activation is a key step in numerous signaling pathways that

regulate cell growth, differentiation, and apoptosis. Synthetic diacylglycerol analogues derived

from precursors like 3-Methoxy-1,2-propanediol can act as antagonists, inhibiting PKC

activation and its downstream effects.[10]

Signaling Pathway: PKC Activation and Inhibition

The following diagram illustrates the canonical PKC activation pathway and the point of

intervention for diacylglycerol analogues.
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PKC Activation and Inhibition by Diacylglycerol Analogues
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Mechanism of PKC activation and inhibition.
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Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS) for Determination of 3-Methoxy-1,2-
propanediol

A validated method for the determination of 3-Methoxy-1,2-propanediol in complex matrices

such as wine has been established. This method can be adapted for other sample types.

Experimental Protocol: GC-MS Analysis

Sample Preparation: To 10 mL of the sample, add an internal standard. Perform a salting-out

liquid-liquid extraction using potassium carbonate and diethyl ether.

Extraction: Homogenize the mixture and centrifuge to separate the phases. Transfer the

upper organic layer to a new vial.

Drying and Transfer: Dry the extract using a drying agent (e.g., molecular sieves) and

transfer the clear supernatant to a GC vial for analysis.

GC-MS Parameters:

Column: A polar capillary column is typically used.

Injection: Splitless injection is often employed for trace analysis.

Temperature Program: A temperature gradient is used to separate the analytes. For

example, starting at 90°C, ramping to 250°C.

Detection: Mass spectrometry is used in selected ion monitoring (SIM) mode for

quantification.

This comprehensive guide provides a solid foundation for researchers and drug development

professionals working with 3-Methoxy-1,2-propanediol. The detailed information on its

properties, experimental protocols, and roles in biological pathways will aid in its effective

application in various scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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